![molecular formula C18H16N4O3S B1226397 5-[[(5-Ethyl-[1,2,4]triazino[5,6-b]indol-3-yl)thio]methyl]-2-furancarboxylic acid methyl ester](/img/structure/B1226397.png)
5-[[(5-Ethyl-[1,2,4]triazino[5,6-b]indol-3-yl)thio]methyl]-2-furancarboxylic acid methyl ester
Overview
Description
5-[[(5-ethyl-[1,2,4]triazino[5,6-b]indol-3-yl)thio]methyl]-2-furancarboxylic acid methyl ester is a member of indoles.
Scientific Research Applications
Synthesis and Derivative Formation
- A study by Younes, Abbas, and Metwally (1987) explored the synthesis of various derivatives from 5-ethyl-5H-1,2,4-triazino[5,6-b]indol-3-thione. The reactions produced different compounds with potential for varied applications, demonstrating the versatility of this compound in synthetic chemistry (Younes, Abbas, & Metwally, 1987).
Antimicrobial Activity
- Hassan (2013) synthesized new pyrazoline and pyrazole derivatives, including compounds derived from 3-hydrazinyl-5H-[1,2,4]triazino[5,6-b]indole. These compounds showed promising antimicrobial activity against various bacteria and fungi, highlighting the potential pharmaceutical applications (Hassan, 2013).
Regioisomeric Formation
- Ashry, Hamid, Mousaad, and Ramadan (2002) studied the regioisomeric formation of linear 1,2,4-Triazolo[4′,3′:2,3][1,2,4]Triazino[5,6-b]Indole derivatives from similar compounds. This research contributes to the understanding of structural variations and potential for targeted synthesis in medicinal chemistry (Ashry et al., 2002).
Antibacterial Properties
- Iradyan and colleagues (2014) explored the synthesis and antibacterial properties of 5-Thiomethylfuran-2-Carboxylic Acid Derivatives. Their research on derivatives related to 5-[[(5-Ethyl-[1,2,4]triazino[5,6-b]indol-3-yl)thio]methyl]-2-furancarboxylic acid methyl ester provides insight into the potential use of these compounds in developing new antibacterial agents (Iradyan et al., 2014).
properties
Product Name |
5-[[(5-Ethyl-[1,2,4]triazino[5,6-b]indol-3-yl)thio]methyl]-2-furancarboxylic acid methyl ester |
|---|---|
Molecular Formula |
C18H16N4O3S |
Molecular Weight |
368.4 g/mol |
IUPAC Name |
methyl 5-[(5-ethyl-[1,2,4]triazino[5,6-b]indol-3-yl)sulfanylmethyl]furan-2-carboxylate |
InChI |
InChI=1S/C18H16N4O3S/c1-3-22-13-7-5-4-6-12(13)15-16(22)19-18(21-20-15)26-10-11-8-9-14(25-11)17(23)24-2/h4-9H,3,10H2,1-2H3 |
InChI Key |
DTHZZOGDKUZVBT-UHFFFAOYSA-N |
Canonical SMILES |
CCN1C2=CC=CC=C2C3=C1N=C(N=N3)SCC4=CC=C(O4)C(=O)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl (2Z)-2-[(5Z)-3-[2-(furan-2-ylmethylamino)-2-oxoethyl]-5-[(4-methylphenyl)methylidene]-4-oxo-1,3-thiazolidin-2-ylidene]acetate](/img/structure/B1226316.png)
![5-[4-(1-Imidazolyl)phenoxy]-1-phenyltetrazole](/img/structure/B1226328.png)
![4-[2-[[8-Fluoro-5-(phenylmethyl)-[1,2,4]triazino[5,6-b]indol-3-yl]thio]ethyl]morpholine](/img/structure/B1226329.png)
![N-[2-(4-ethylphenyl)-1,3-benzoxazol-5-yl]-3-nitrobenzamide](/img/structure/B1226333.png)
![4-(4-bromophenyl)-3-[(4-methylphenoxy)methyl]-1H-1,2,4-triazole-5-thione](/img/structure/B1226334.png)
![4-(5,6-Dimethyl-1-benzimidazolyl)-5-phenylthieno[2,3-d]pyrimidine](/img/structure/B1226335.png)